![molecular formula C20H28ClNO2 B5212225 3-(diethylamino)-1-(4-methoxyphenyl)-2-phenyl-1-propanol hydrochloride](/img/structure/B5212225.png)
3-(diethylamino)-1-(4-methoxyphenyl)-2-phenyl-1-propanol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(diethylamino)-1-(4-methoxyphenyl)-2-phenyl-1-propanol hydrochloride, also known as DMPP, is a chemical compound that belongs to the class of beta-adrenergic receptor agonists. DMPP is a selective agonist for beta-2 adrenergic receptors and is commonly used in scientific research applications to study the physiological and biochemical effects of beta-adrenergic receptor activation.
Mechanism of Action
3-(diethylamino)-1-(4-methoxyphenyl)-2-phenyl-1-propanol hydrochloride is a selective agonist for beta-2 adrenergic receptors. Upon binding to beta-2 adrenergic receptors, this compound activates the receptor and leads to an increase in cAMP levels. The increase in cAMP levels leads to downstream effects such as bronchodilation, increased heart rate, and increased glucose production.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce the differentiation of myoblasts into myotubes, suggesting a potential role in muscle regeneration. In vivo studies have shown that this compound can improve exercise performance in animals, potentially through its ability to increase glucose production and utilization. This compound has also been shown to have bronchodilatory effects, making it a potential treatment option for respiratory diseases such as asthma.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(diethylamino)-1-(4-methoxyphenyl)-2-phenyl-1-propanol hydrochloride in lab experiments is its selectivity for beta-2 adrenergic receptors. This allows researchers to specifically study the effects of beta-2 adrenergic receptor activation without the confounding effects of other beta-adrenergic receptors. However, one limitation of using this compound is its potential for off-target effects. This compound has been shown to have some activity at other receptors, such as the alpha-adrenergic receptor, which could potentially confound experimental results.
Future Directions
There are several future directions for the study of 3-(diethylamino)-1-(4-methoxyphenyl)-2-phenyl-1-propanol hydrochloride. One area of interest is its potential role in muscle regeneration and repair. Further studies are needed to elucidate the mechanisms underlying this compound's effects on myoblast differentiation and muscle regeneration. Another area of interest is the potential use of this compound as a treatment option for respiratory diseases such as asthma. Additional studies are needed to determine the safety and efficacy of this compound in humans for this indication. Finally, the development of more selective beta-2 adrenergic receptor agonists could help to overcome the limitations of using this compound in lab experiments.
Synthesis Methods
The synthesis of 3-(diethylamino)-1-(4-methoxyphenyl)-2-phenyl-1-propanol hydrochloride involves the reaction of 4-methoxyphenylacetonitrile with diethylamine in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then reacted with phenylmagnesium bromide to yield this compound. The synthesis of this compound is a multi-step process that requires careful attention to detail and strict adherence to safety protocols.
Scientific Research Applications
3-(diethylamino)-1-(4-methoxyphenyl)-2-phenyl-1-propanol hydrochloride is commonly used in scientific research to study the physiological and biochemical effects of beta-adrenergic receptor activation. Beta-adrenergic receptors are found in various tissues throughout the body, including the heart, lungs, and skeletal muscle. Activation of beta-adrenergic receptors leads to an increase in cAMP levels, which in turn leads to various downstream effects such as increased heart rate, bronchodilation, and increased glucose production.
Properties
IUPAC Name |
3-(diethylamino)-1-(4-methoxyphenyl)-2-phenylpropan-1-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27NO2.ClH/c1-4-21(5-2)15-19(16-9-7-6-8-10-16)20(22)17-11-13-18(23-3)14-12-17;/h6-14,19-20,22H,4-5,15H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYAVWEFUJPIJEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC(C1=CC=CC=C1)C(C2=CC=C(C=C2)OC)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.